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Compound of Interest

Compound Name: Pantopon

Cat. No.: B10775775 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of all laboratory materials is paramount. This document provides essential, immediate

safety and logistical information for the handling of Pantopon, a preparation of opium alkaloids.

Adherence to these procedures is critical for personnel safety and regulatory compliance.

Pantopon is a mixture of opium alkaloids, primarily composed of morphine hydrochloride and

codeine hydrochloride, and is classified as a controlled substance. Therefore, all handling,

storage, and disposal procedures must comply with the regulations set forth by the Drug

Enforcement Administration (DEA) and institutional environmental health and safety (EHS)

protocols.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against exposure. The following table summarizes the recommended PPE for handling

Pantopon.
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PPE Category Item Specification Rationale

Hand Protection Gloves

Double-gloving with

powder-free nitrile

gloves.[1][2][3]

Prevents skin contact

and absorption.

Double-gloving

provides an extra

layer of protection in

case of a tear or

puncture in the outer

glove.[2]

Body Protection Gown

Disposable, low-

permeability fabric

with a solid front, long

sleeves, and tight-

fitting cuffs.[3][4]

Protects skin and

personal clothing from

contamination. Gowns

should be changed

immediately if

contaminated.[4]

Eye Protection
Safety Goggles or

Face Shield

ANSI Z87.1 certified

safety goggles. A face

shield should be worn

in conjunction with

goggles when there is

a risk of splashes.[3]

[4][5]

Protects eyes from

splashes of solutions

or airborne particles.

Respiratory Protection
NIOSH-approved N95

or higher respirator

Required when

handling powders

outside of a

containment system

or when there is a risk

of aerosolization.[1][3]

[4]

Prevents inhalation of

airborne particles. A

respiratory protection

program, including fit-

testing, is necessary.

[4]

Occupational Exposure Limits
While there is no specific Occupational Exposure Limit (OEL) for Pantopon as a mixture, the

OELs for its primary components should be observed.
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Component
OSHA PEL (8-hour
TWA)

ACGIH TLV (8-hour
TWA)

NIOSH REL (10-
hour TWA)

Morphine Not established Not established Not established

Codeine Not established Not established Not established

Note: In the absence of established OELs, it is crucial to handle Pantopon with the highest

level of precaution, utilizing engineering controls and PPE to minimize any potential exposure.

Operational Plan: Step-by-Step Handling
Procedures
A clear and followed operational plan is essential for the safe handling of Pantopon in a

laboratory setting.

Training and Authorization:

All personnel must receive training on the hazards of opioids, safe handling procedures,

spill response, and proper disposal methods.[6]

Only authorized personnel should have access to Pantopon.

Designated Work Area:

Designate a specific area for handling Pantopon, away from high-traffic areas.

The work area should be clearly marked with a warning sign indicating the presence of a

potent opioid.

Engineering Controls:

All manipulations of powdered Pantopon or solutions that could generate aerosols must

be conducted in a certified chemical fume hood or a glove box.[1]

Ensure the fume hood has a face velocity that meets institutional and regulatory

standards.
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Personal Protective Equipment (PPE) Donning:

Before entering the designated work area, don all required PPE as outlined in the table

above.

Handling Procedures:

When weighing powdered Pantopon, use a containment balance enclosure within the

fume hood if available.

For preparing solutions, use a closed-system transfer device (CSTD) whenever possible

to minimize the risk of spills and aerosol generation.

Handle all containers of Pantopon with care to prevent breakage or spills.

Decontamination:

After handling is complete, decontaminate all surfaces and equipment with an appropriate

cleaning agent.

Wipe down the work surface in the fume hood.

PPE Doffing and Hand Washing:

Remove PPE in the designated doffing area, being careful to avoid self-contamination.

Dispose of single-use PPE in a designated hazardous waste container.

Wash hands thoroughly with soap and water immediately after removing gloves.[2]

Storage:

Store Pantopon in a securely locked, dedicated safe or cabinet, accessible only to

authorized personnel, in accordance with DEA regulations for Schedule II controlled

substances.
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Operational Workflow for Handling Pantopon

Preparation

Handling

Post-Handling

Training

Designated Area Setup

Don PPE

Use Engineering Controls
(Fume Hood/Glove Box)

Handle Pantopon
(Weighing/Solution Prep)

Decontaminate Surfaces
& Equipment

Doff & Dispose of PPE

Wash Hands

Secure Storage
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Disposal Plan for Pantopon

Segregate Pantopon-Contaminated Waste

Contact Environmental Health & Safety (EHS)

Arrange for Pickup by
DEA-Registered Reverse Distributor

On-Site Destruction
(if approved & renders non-retrievable)

Complete DEA Form 41
(Witnessed by 2 people)

Retain Disposal Records
(Minimum 2 years)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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